Cas no 63164-96-5 (4-(2-Phenylethynyl)benzoic acid ethylester)

4-(2-Phenylethynyl)benzoic acid ethylester structure
63164-96-5 structure
Product Name:4-(2-Phenylethynyl)benzoic acid ethylester
CAS No:63164-96-5
MF:C17H14O2
MW:250.291864871979
CID:58004
PubChem ID:4654671
Update Time:2025-04-18

4-(2-Phenylethynyl)benzoic acid ethylester Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(phenylethynyl)benzoate
    • ethyl 4-(2-phenylethynyl)benzoate
    • 4-(phenylethynyl)benzoic acid ethyl ester
    • 4-ethoxycarbonyl-diphenylacetylene
    • ethyl-4-(phenylethynyl)benzoate
    • p-phenylethynyl benzoic acid ethyl ester
    • DTXSID70405285
    • JOXFGLUYWQJUQC-UHFFFAOYSA-N
    • 63164-96-5
    • A26861
    • SCHEMBL3639721
    • Ethyl4-(phenylethynyl)benzoate
    • 4-(2-Phenylethynyl)benzoic acid ethylester
    • Inchi： 1S/C17H14O2/c1-2-19-17(18)16-12-10-15(11-13-16)9-8-14-6-4-3-5-7-14/h3-7,10-13H,2H2,1H3
    • InChI Key： JOXFGLUYWQJUQC-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=CC(C#CC2C=CC=CC=2)=CC=1)=O

Computed Properties

  • Exact Mass: 250.09900
  • Monoisotopic Mass: 250.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.26310

4-(2-Phenylethynyl)benzoic acid ethylester Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-(2-Phenylethynyl)benzoic acid ethylester Pricemore >>

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4-(2-Phenylethynyl)benzoic acid ethylester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:63164-96-5)4-(2-Phenylethynyl)benzoic acid ethylester
Order Number:A26861
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):582.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:63164-96-5)4-(2-Phenylethynyl)benzoic acid ethylester
A26861
Purity:99%
Quantity:1g
Price ($):582.0
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